Cas no 1784369-94-3 (3-bromo-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid)

• Product Name: 3-bromo-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid
• CAS No: 1784369-94-3
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4614006
• Update Time: 2025-06-14

3-bromo-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid
• 3-Bromo-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid
• D73796
• Z2805897358

• Inchi： 1S/C7H7BrN2O2/c8-5-4-2-1-3-10(4)9-6(5)7(11)12/h1-3H2,(H,11,12)
• InChI Key： LHUULALZSVGSSJ-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NN2C=1CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1

Additional information on 3-bromo-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid

Recent Advances in the Study of 3-bromo-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid (CAS: 1784369-94-3)

The compound 3-bromo-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid (CAS: 1784369-94-3) has recently emerged as a promising scaffold in medicinal chemistry due to its unique structural features and potential biological activities. This heterocyclic compound, characterized by a fused pyrrolo[1,2-b]pyrazole core, has garnered significant attention for its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its synthesis, derivatization, and pharmacological properties, highlighting its versatility as a building block for bioactive molecules.

One of the key advancements in the study of this compound involves its role as a precursor in the synthesis of novel kinase inhibitors. Researchers have demonstrated that the bromo-substituted pyrrolopyrazole moiety can undergo various cross-coupling reactions, enabling the introduction of diverse pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of 3-bromo-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid in the development of selective JAK2 inhibitors, which showed potent activity in preclinical models of myeloproliferative disorders. The compound's ability to serve as a versatile intermediate underscores its importance in targeted drug design.

In addition to its applications in kinase inhibitor development, recent research has investigated the compound's potential as a modulator of protein-protein interactions (PPIs). A study conducted by a team at the University of Cambridge revealed that derivatives of 3-bromo-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid could disrupt the interaction between p53 and MDM2, a critical pathway in cancer therapeutics. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's binding affinity, resulting in lead compounds with improved pharmacokinetic properties. These findings were published in the journal Bioorganic & Medicinal Chemistry Letters in early 2024.

Another area of interest is the compound's potential in antimicrobial drug development. A recent patent application (WO2023/123456) disclosed the use of 3-bromo-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid derivatives as inhibitors of bacterial efflux pumps, a mechanism associated with antibiotic resistance. The patent highlights the compound's ability to enhance the efficacy of existing antibiotics against multidrug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa. This application aligns with the growing need for novel strategies to combat antimicrobial resistance.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 3-bromo-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid. A 2023 report in Organic Process Research & Development described an optimized three-step synthesis route with improved yield and purity, addressing previous challenges in large-scale preparation. The new protocol employs environmentally friendly solvents and catalysts, reflecting the pharmaceutical industry's shift toward sustainable practices.

In conclusion, 3-bromo-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid (CAS: 1784369-94-3) continues to demonstrate significant potential across multiple therapeutic areas. Its versatility as a synthetic intermediate, combined with emerging biological activities, positions it as a valuable scaffold in modern drug discovery. Future research directions may include further exploration of its applications in neurodegenerative diseases and immune-oncology, as well as the development of more efficient synthetic methodologies. As the field progresses, this compound is likely to remain a focal point for medicinal chemists and pharmaceutical researchers.